5-(1-benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(1-benzothiophen-3-yl)-4-propyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H13N3S2/c1-2-7-16-12(14-15-13(16)17)10-8-18-11-6-4-3-5-9(10)11/h3-6,8H,2,7H2,1H3,(H,15,17)
• InChI Key: GIVLFCHUCMILPU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NNC1=S)C2=CSC3=CC=CC=C32
• Molecular Formula: C13H13N3S2
• Molecular Weight: 275.4 g/mol

Description

The compound “5-(1-benzothien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol” is a derivative of the 1,2,4-triazole class of compounds, which are known for their wide range of biological activities. The benzothiophene and triazole groups in the molecule suggest potential pharmaceutical or medicinal applications.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of a benzothiophene ring attached to a 1,2,4-triazole ring via a propyl linker. The thiol group would be attached to the triazole ring.

Scientific Research Applications

Synthesis and Cytotoxicity Evaluation

Research has focused on the synthesis of novel derivatives of 1,2,4-triazole and their evaluation for cytotoxicity. For instance, Mavrova et al. (2009) synthesized derivatives of 4,5-substituted-1,2,4-triazole-thiones and evaluated their cytotoxicity, finding certain compounds to possess high in vitro cytotoxicity against thymocytes. This study suggests potential applications in developing therapeutic agents targeting specific types of cancer cells (Mavrova et al., 2009).

Anti-Inflammatory and Ulcerogenic Liability

Another study by Mousa (2012) evaluated the anti-inflammatory activity and ulcerogenic liability of a triazole derivative, finding it exhibited significant anti-inflammatory effects with less ulcerogenic impact compared to standard drugs. This implies potential applications in the development of safer anti-inflammatory medications (Mousa, 2012).

Synthesis Techniques and Derivative Analysis

Research by Sharba et al. (2005) focused on the synthesis of oxadiazoles, thiadiazoles, and triazoles derived from benzo[b]thiophene. The study outlines methodologies for producing various derivatives, potentially useful in the development of novel compounds with specific biological activities (Sharba et al., 2005).

Corrosion Inhibition Performance

Yadav et al. (2013) explored the corrosion inhibition performance of benzimidazole derivatives for mild steel in HCl, including triazole-thiol derivatives. This study reveals the compound's potential application in corrosion inhibition, offering a cost-effective solution for protecting metals in industrial processes (Yadav et al., 2013).

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.